1-Aminopiperidine

• IUPAC Name: piperidin-1-amine
• InChI: InChI=1S/C5H12N2/c6-7-4-2-1-3-5-7/h1-6H2
• InChI Key: LWMPFIOTEAXAGV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)N
• Molecular Formula: C5H12N2
• DSSTOX Substance ID: DTXSID60176654
• Molecular Weight: 100.16 g/mol
• Physical Description: Colorless liquid; [Alfa Aesar MSDS]
• Vapor Pressure: 3.18 [mmHg]
• CAS RN: 2213-43-6

Description

1-Aminopiperidine is a heterocyclic organic compound containing a piperidine ring with an amino group at the 1-position. It is a colorless, volatile liquid with a characteristic odor. This compound is used in organic synthesis to produce a variety of compounds, including pharmaceuticals and other organic compounds. It is also used in the production of agrochemicals, dyes, and pigments.

Scientific Research Applications

• Antifungal Activities

  • Aminopiperidine derivatives, specifically Compound 1a and 1b, have demonstrated potent in vitro and in vivo antifungal activities. These compounds are effective against various pathogenic fungi, including fluconazole-resistant strains of Candida albicans and non-albicans Candida, Aspergillus fumigatus, and Cryptococcus neoformans. Their mechanism involves inhibiting C-14 reduction in ergosterol synthesis. Compound 1b, in particular, has shown promise in prolonging the survival of infected mice in systemic lethal infections caused by C. albicans (Hata et al., 2010).

• Drug Metabolism Insights

  • The metabolism of 4-Aminopiperidines by cytochrome P450s, particularly CYP3A4, has been studied to understand their N-dealkylation reaction. These insights are crucial for structure-based drug design approaches and could guide drug discovery towards optimized drug metabolism (Sun & Scott, 2011).

• Synthesis of Optically Active 3‐Aminopiperidines

  • The synthesis of 3-Aminopiperidines, which possess a wide range of biological activity, is achieved efficiently through the ring expansion of prolinols. This method, which involves an aziridinium intermediate, shows that the synthesis can be influenced by the substituents present on the prolinol (Cochi et al., 2012).

• ASK1 Inhibitors for Pain and Inflammation

  • Novel 4-(4-aminopiperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidine derivatives have been evaluated as ASK1 inhibitors, useful in the treatment of inflammation and pain. These compounds hold potential utility in conditions like osteoarthritis and neuropathic pain (Norman, 2012).

• Polarity Induction in [VO3]nn- Chain Compounds

  • The use of (R)-3-aminopiperidine and (S)-3-aminopiperidine in the syntheses of [VO3]nn− chain compounds has demonstrated the ability to induce crystallographic noncentrosymmetry and align the chains in a polar space group. This research offers insights into the design of materials with specific crystal structures and properties (Smith et al., 2012).

• Antiprotozoal Activity

  • A series of 4-aminopiperidine derivatives was screened for antiprotozoal activity against various protozoan parasites. Several molecules displayed selective activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, indicating the potential of 4-aminopiperidine derivatives in treating diseases caused by these parasites (Dardonville et al., 2009).

• Synthesis of Enantioenriched 3-Aminopiperidine Derivatives

  • Rhodium-catalyzed asymmetric hydrogenation of N-(1-benzylpiperidin-3-yl)-enamides provides an efficient method to synthesize enantioenriched 3-aminopiperidine derivatives. This approach is significant in creating valuable structural units found in many natural products and pharmaceutical drugs (Royal et al., 2016).

Mechanism of Action

Target of Action

It is known to be used in the synthesis of various bioactive molecules, including cb1 cannabinoid receptor ligands, hydrazones, and tetrahydronaphthalene derivatives .

Mode of Action

It is used as a reactant to prepare n-1-piperidinylformamide by reacting with ethyl formate . It is also reacted with aluminum hydride and gallium hydride to form corresponding hydrazides .

Biochemical Pathways

It is known to be involved in the synthesis of various bioactive molecules, which may affect multiple biochemical pathways .

Pharmacokinetics

It has a molecular weight of 100.16, and it is a liquid at room temperature with a density of 0.928 g/mL at 25 °C .

Result of Action

It is known to be used in the synthesis of various bioactive molecules, which may have diverse molecular and cellular effects .

Action Environment

It is known that the compound is a liquid at room temperature, with a boiling point of 146 °c/730 mmhg . This suggests that its stability and efficacy may be influenced by temperature and pressure.

Safety and Hazards

1-Aminopiperidine is considered hazardous. It is flammable and can cause severe skin burns and eye damage. It may also cause respiratory irritation and is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

Piperidines, including 1-Aminopiperidine, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Therefore, the future directions of this compound research will likely focus on improving synthesis methods and exploring new pharmaceutical applications.

Biochemical Analysis

Biochemical Properties

1-Aminopiperidine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is known to react with ethyl formate to prepare N-1-piperidinylformamide . Additionally, this compound can form hydrazides when reacted with aluminum hydride and gallium hydride . These interactions highlight its versatility in biochemical processes.

Cellular Effects

This compound influences various cellular processes and functions. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. For example, it can modulate the activity of certain enzymes and proteins, thereby impacting cellular functions . The compound’s ability to interact with different biomolecules makes it a valuable tool for studying cellular mechanisms.

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. It can form complexes with enzymes, altering their activity and leading to various biochemical outcomes . These interactions at the molecular level are crucial for understanding the compound’s effects on biological systems.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that this compound can undergo oxidation reactions, leading to the formation of various by-products . These temporal changes can influence its long-term effects on cellular function in both in vitro and in vivo studies.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, while higher doses can lead to toxic or adverse effects . Understanding the dosage-dependent effects is essential for determining the safe and effective use of this compound in research and therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450s, which play a key role in its metabolism . These interactions can lead to various metabolic transformations, affecting the compound’s bioavailability and activity. The study of these pathways provides insights into the compound’s pharmacokinetics and pharmacodynamics.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments . Understanding these processes is crucial for predicting the compound’s behavior in biological systems.

Subcellular Localization

This compound’s subcellular localization is influenced by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles, affecting its activity and function . Studying its subcellular localization helps in understanding its role in various cellular processes.